Cas no 1892306-38-5 (tert-butyl N-2-hydroxy-5-(piperidin-3-yl)phenylcarbamate)

• Product Name: tert-butyl N-2-hydroxy-5-(piperidin-3-yl)phenylcarbamate
• CAS No: 1892306-38-5
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• CID: 5941516
• PubChem ID: 117472299
• Update Time: 2025-06-08

tert-butyl N-2-hydroxy-5-(piperidin-3-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-hydroxy-5-(piperidin-3-yl)phenylcarbamate
• tert-butyl N-[2-hydroxy-5-(piperidin-3-yl)phenyl]carbamate
• EN300-1873569
• 1892306-38-5

• Inchi： 1S/C16H24N2O3/c1-16(2,3)21-15(20)18-13-9-11(6-7-14(13)19)12-5-4-8-17-10-12/h6-7,9,12,17,19H,4-5,8,10H2,1-3H3,(H,18,20)
• InChI Key： WZFSWMKIFITYRI-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C=CC(=C1)C1CNCCC1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 292.17869263g/mol
• Monoisotopic Mass: 292.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70.6Ų

Additional information on tert-butyl N-2-hydroxy-5-(piperidin-3-yl)phenylcarbamate

Introduction to tert-butyl N-2-hydroxy-5-(piperidin-3-yl)phenylcarbamate (CAS No. 1892306-38-5)

tert-butyl N-2-hydroxy-5-(piperidin-3-yl)phenylcarbamate (CAS No. 1892306-38-5) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements associated with this compound.

The molecular structure of tert-butyl N-2-hydroxy-5-(piperidin-3-yl)phenylcarbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a substituted phenyl ring containing a hydroxyl group and a piperidine ring. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it an interesting subject for both academic and industrial research.

In terms of chemical properties, tert-butyl N-2-hydroxy-5-(piperidin-3-yl)phenylcarbamate exhibits stability under standard laboratory conditions. However, it can undergo various chemical transformations when exposed to specific reagents or conditions. For instance, the tert-butyl group can be selectively removed under acidic conditions, leading to the formation of the corresponding phenylcarbamate derivative. This property is particularly useful in synthetic chemistry, where controlled deprotection steps are often required.

The synthesis of tert-butyl N-2-hydroxy-5-(piperidin-3-yl)phenylcarbamate has been reported using several methodologies. One common approach involves the reaction of 2-hydroxy-5-(piperidin-3-yl)aniline with tert-butyl chloroformate in the presence of a base such as triethylamine. This reaction proceeds via nucleophilic substitution, resulting in the formation of the desired carbamate product. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes, such as using microwave-assisted synthesis or employing catalysts that minimize waste generation.

In the realm of medicinal chemistry, tert-butyl N-2-hydroxy-5-(piperidin-3-yl)phenylcarbamate has shown promise as a lead compound for drug discovery. Studies have demonstrated its potential as a modulator of various biological targets, including enzymes and receptors involved in neurological disorders and cancer. For example, recent research has highlighted its ability to inhibit specific kinases, which are key players in cellular signaling pathways implicated in disease progression.

Clinical trials involving compounds derived from tert-butyl N-2-hydroxy-5-(piperidin-3-yl)phenylcarbamate have also yielded encouraging results. One notable study evaluated the efficacy of a derivative in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The results indicated that the compound exhibited neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings underscore the therapeutic potential of this class of compounds and warrant further investigation.

Beyond its direct applications in drug development, tert-butyl N-2-hydroxy-5-(piperidin-3-yl)phenylcarbamate serves as an important intermediate in the synthesis of more complex molecules. Its modular structure allows for easy functionalization through various chemical reactions, making it a valuable building block in combinatorial chemistry and high-throughput screening efforts.

In conclusion, tert-butyl N-2-hydroxy-5-(piperidin-3-yl)phenylcarbamate (CAS No. 1892306-38-5) is a multifaceted compound with significant potential in both fundamental research and applied sciences. Its unique chemical properties and biological activities make it an attractive candidate for further exploration in medicinal chemistry and pharmaceutical development. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play an increasingly important role in advancing our understanding and treatment of various diseases.